Cas no 130165-88-7 ((R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid)
130165-88-7 structure
Product Name:(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid
CAS No:130165-88-7
MF:C12H20O4
MW:228.284804344177
CID:102751
PubChem ID:2734511
Update Time:2025-04-18
(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid
- Butanedioic acid,2-(cyclohexylmethyl)-, 1-methyl ester, (2R)-
- (R)-2-(Cyclohexylmethyl)succinic acid-1-methyl ester
- (R)-4-CYCLOHEXYL-3-(METHOXYCARBONYL)BUTYRIC ACID
- (R)-2-(Cyclohexylmethyl)succinic acid-1-methyl ester, 98% ee
- (R)-2-(Cyclohexylmethyl)succinic acid-1-methyl ester, 95%, ee:98%
- (R)-2-(CYCLOHEXYLMETHYL)SUCCINIC ACID-1- METHYL ESTER 95%, (98% E.E.)
- (R)-2-(Cyclohexylmethyl) succinic acid 1-methyl ester
- (3R)-3-(cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid
- TYYNOKUMAOAVBK-SNVBAGLBSA-N
- 130165-88-7
- SCHEMBL1176985
- (R)-2-(Cyclohexylmethyl)succinic acid 1-methyl ester
-
- Inchi: 1S/C12H20O4/c1-16-12(15)10(8-11(13)14)7-9-5-3-2-4-6-9/h9-10H,2-8H2,1H3,(H,13,14)/t10-/m1/s1
- InChI Key: TYYNOKUMAOAVBK-SNVBAGLBSA-N
- SMILES: O(C)C([C@@H](CC(=O)O)CC1CCCCC1)=O
Computed Properties
- Exact Mass: 228.13600
- Monoisotopic Mass: 228.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.1157 (rough estimate)
- Boiling Point: 330.1°C (rough estimate)
- Flash Point: 133.2°C
- Refractive Index: 1.4815 (estimate)
- PSA: 63.60000
- LogP: 2.22070
- Solubility: Not available
(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid Security Information
- Safety Instruction: S24/25
- Safety Term:S24/25
- Storage Condition:Cold storage (+4 ° C)
(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
130165-88-7 ((R)-3-(Cyclohexylmethyl)-4-methoxy-4-oxobutanoic acid) Related Products
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- 14352-61-5(Methylcyclohexaneacetate)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
- 4630-80-2(Methyl cyclopentanecarboxylate)
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